(5-amino-2-tert-butyl-1H-indol-7-yl)methanol

• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol
• IUPAC Name: (5-amino-2-tert-butyl-1H-indol-7-yl)methanol
• InChI: InChI=1S/C13H18N2O/c1-13(2,3)11-6-8-4-10(14)5-9(7-16)12(8)15-11/h4-6,15-16H,7,14H2,1-3H3
• InChI Key: FWBKFGSQHGUOIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC2=CC(=CC(=C2N1)CO)N

Description

(5-amino-2-tert-butyl-1H-indol-7-yl)methanol is a useful research compound. Its molecular formula is C13H18N2O and its molecular weight is 218.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (2-tert-butyl-5-nitro-1H-indol-7-yl)methanol (4.0 g, 16 mmol) and Raney Nickel (400 mg) in CH3OH (100 mL) was stirred for 5 g at room temperature under H2. The catalyst was filtered off through a celite pad and the filtrate was evaporated under vacuum to give (5-amino-2-tert-butyl-1H-indol-7-yl)methanol (3.4 g, 80%). 1H NMR (CDCl3, 400 MHz) δ 8.53 (br s, 1H), 6.80 (d, J=2.0 Hz, 1H), 6.38 (d, J=1.6 Hz, 1H), 4.89 (s, 2H), 1.37 (s, 9H).